Cas no 77007-96-6 (2-chloro-4-phenyl-1,3,5-triazine)

• Product Name: 2-chloro-4-phenyl-1,3,5-triazine
• CAS No: 77007-96-6
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• MDL: MFCD18431796
• CID: 4181143
• PubChem ID: 11636974
• Update Time: 2025-04-24

2-chloro-4-phenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-chloro-4-phenyl-
• 2-Chloro-4-phenyl-1,3,5-triazine
• 77007-96-6
• CS-0245079
• Z1255390384
• EN300-298929
• CDA00796
• SB73569
• G55747
• DB-192670
• SCHEMBL9026332
• 2-chloro-4-phenyl-1,3,5-triazine

• MDL： MFCD18431796
• Inchi： 1S/C9H6ClN3/c10-9-12-6-11-8(13-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： MVDYXUKNMGWCKS-UHFFFAOYSA-N
• SMILES： N1=CN=C(C2=CC=CC=C2)N=C1Cl

Computed Properties

• Exact Mass: 191.0250249Da
• Monoisotopic Mass: 191.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų